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(4,5-Dimethylthiazol-2-YL)methanol: A Technical

Guide
Disclaimer

Information regarding the chemical and physical properties, as well as the biological activity of
(4,5-Dimethylthiazol-2-YL)methanol, is limited in publicly available scientific literature. Much
of the data presented herein is based on predictions, estimations, and extrapolations from
structurally similar compounds. This document is intended for informational purposes for
researchers, scientists, and drug development professionals and should not be used as a
substitute for rigorous experimental validation.

Introduction

(4,5-Dimethylthiazol-2-YL)methanol is an organic compound featuring a thiazole ring
substituted with two methyl groups and a hydroxymethyl group. The thiazole moiety is a
prominent scaffold in medicinal chemistry, found in a variety of biologically active compounds.
The presence of a hydroxymethyl group suggests potential for derivatization and use as a
building block in the synthesis of more complex molecules. This guide provides a summary of
the available information on its chemical structure and properties, along with a proposed
synthetic route.
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Chemical Structure

The chemical structure of (4,5-Dimethylthiazol-2-YL)methanol consists of a 5-membered
thiazole ring with methyl groups at the 4 and 5 positions and a methanol group at the 2-
position.

Chemical Formula: CeHaNOS
CAS Number: 99839-16-4
IUPAC Name: (4,5-dimethyl-1,3-thiazol-2-yl)methanol

Physicochemical Properties

Experimentally determined physicochemical data for (4,5-Dimethylthiazol-2-YL)methanol is
not readily available. The following table summarizes predicted and estimated properties.

Property Value Source
Molecular Weight 143.21 g/mol Calculated
Colorless to pale yellow liquid Inferred from similar
Appearance .
or solid compounds[1]
Boiling Point Not available
Melting Point Not available

N Expected to be soluble in polar
Solubility ] Inferred from structure[1]
organic solvents

pKa Not available

Synthesis

A specific, experimentally validated protocol for the synthesis of (4,5-Dimethylthiazol-2-
YL)methanol is not described in the available literature. However, a plausible synthetic route is
the Hantzsch thiazole synthesis, a well-established method for the formation of the thiazole
ring.[2][3][4][5][6][7] This would involve the reaction of an a-haloketone with a thioamide. A
proposed two-step synthesis is outlined below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/MTT%20tetrazolium
https://pubchem.ncbi.nlm.nih.gov/compound/MTT%20tetrazolium
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/00397911.2020.1854787
https://www.researchgate.net/figure/Mechanism-of-Hantzsch-Thiazole-Synthesis_fig6_348095553
https://www.chemhelpasap.com/wp-content/uploads/2022/01/procedure_Hantzsch_thiazole_synthesis.pdf
https://m.youtube.com/watch?v=0c5z0ob8V3k
https://pmc.ncbi.nlm.nih.gov/articles/PMC6153747/
https://pubs.rsc.org/en/content/articlelanding/1987/p1/p19870000639
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Proposed Synthetic Pathway

A potential synthesis route starts from 3-bromo-2-butanone and involves the formation of a
thiazole ring followed by the introduction of the hydroxymethyl group. A more direct approach
would involve a thioamide with the desired hydroxymethyl group, though the stability of such a
reagent could be a concern. A common strategy for introducing a 2-substituent on a thiazole
ring is through lithiation at the 2-position followed by reaction with an electrophile.

Hypothetical Experimental Protocol: Synthesis of (4,5-Dimethylthiazol-2-YL)methanol via
Lithiation of 4,5-Dimethylthiazole

Step 1: Synthesis of 4,5-Dimethylthiazole

The synthesis of the precursor 4,5-dimethylthiazole can be achieved via the Hantzsch thiazole
synthesis.[8]

e Reaction Setup: To a solution of 3-bromo-2-butanone (1 equivalent) in a suitable solvent
such as ethanol, add thioformamide (1 equivalent).

e Reaction Conditions: The reaction mixture is typically heated under reflux for several hours.

o Work-up and Purification: After cooling, the reaction mixture is neutralized with a base (e.g.,
sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate). The
organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure. The crude product can be purified by distillation or column
chromatography to yield 4,5-dimethylthiazole.

Step 2: Functionalization at the 2-position

« Lithiation: Dissolve 4,5-dimethylthiazole (1 equivalent) in anhydrous tetrahydrofuran (THF)
under an inert atmosphere (e.g., argon or nitrogen) and cool to -78 °C. Add n-butyllithium
(1.1 equivalents) dropwise while maintaining the temperature. Stir the mixture at -78 °C for 1
hour to ensure complete formation of the 2-lithiated thiazole.

» Reaction with Electrophile: Add paraformaldehyde (1.5 equivalents) to the cooled solution.
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e Quenching and Work-up: Allow the reaction mixture to slowly warm to room temperature and
stir for an additional 2 hours. Quench the reaction by the slow addition of a saturated
agueous solution of ammonium chloride.

o Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the
organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure. The resulting crude product can be purified by column chromatography on
silica gel to afford (4,5-Dimethylthiazol-2-YL)methanol.

Step 1: Synthesis of 4,5-Dimethylthiazole

( ] (Hantzsch Thiazole Synthesis
3-Bromo-2-butanone (Ethanol, Reflux) )
Thioformamide
Step 2: Functionalization

. . ) : 1. n-BuLi, THF, -78 °C ) .
4,5-Dimethylthiazole 4,5-Dimethylthiazole 2. Paraformaldehyde ((4,5-D|methylth|azol-2-YL)methanol)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (4,5-Dimethylthiazol-2-YL)methanol.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or any associated signaling pathways for (4,5-Dimethylthiazol-2-YL)methanol.

The thiazole ring is a core structure in many pharmacologically active molecules, exhibiting a
wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer
properties.[2][9] For instance, the thiazole moiety is a key component of the vitamin B1
(thiamine) and is present in various approved drugs. However, it is crucial to note that the
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biological effects of a molecule are highly dependent on its overall structure and substituents,
and no assumptions can be made about the activity of (4,5-Dimethylthiazol-2-YL)methanol
based on the general properties of the thiazole class of compounds.

Experimental Protocols

Due to the lack of published research on (4,5-Dimethylthiazol-2-YL)methanol, there are no
established experimental protocols for its biological evaluation. Researchers interested in
investigating this compound would need to develop and validate their own assays based on the
specific biological questions being addressed.

Safety Information

A specific safety data sheet (SDS) for (4,5-Dimethylthiazol-2-YL)methanol is not readily
available. For handling this compound, it is recommended to follow standard laboratory safety
procedures for new and uncharacterized chemicals. This includes the use of personal
protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be
conducted in a well-ventilated fume hood. For guidance, safety data sheets for structurally
similar compounds, such as other thiazole derivatives or methanol, can be consulted.[10][11]
[12][13]

Conclusion

(4,5-Dimethylthiazol-2-YL)methanol is a chemical compound for which there is a significant
gap in the publicly available scientific literature. While its basic chemical identity is known, a
comprehensive understanding of its physicochemical properties, biological activities, and
potential applications requires further experimental investigation. The synthetic pathway
proposed in this guide provides a starting point for researchers wishing to prepare this
compound for further study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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